Cas no 103404-81-5 (3-INDOXYL PHOSPHATE, DI-P-TOLUIDINIUM SALT)

• Product Name: 3-INDOXYL PHOSPHATE, DI-P-TOLUIDINIUM SALT
• CAS No: 103404-81-5
• MF: C₂₂H₂₆N₃O₄P
• MW: 427.433306217194
• CID: 201796
• PubChem ID: 44152355
• Update Time: 2025-09-25

3-INDOXYL PHOSPHATE, DI-P-TOLUIDINIUM SALT Chemical and Physical Properties

Names and Identifiers

• 3-INDOXYL PHOSPHATE, DI-P-TOLUIDINIUM SALT
• 3-INDOXYLPHOSPHATE P-TOLUIDINE SALT
• INDOXYL PHOSPHATE DI-P-TOLUIDINE SALT
• 1h-indol-3-ol,dihydrogenphosphate(ester),compd.with4-methylbenzenamine(1
• 1H-Indol-3-ol, dihydrogen phosphate (ester), compd. with 4-methylbenzenamine (1:2)
• :2)
• 103404-81-5
• FT-0615881
• SCHEMBL7800278
• DTXSID30908363
• 1H-Indol-3-yl dihydrogen phosphate--4-methylaniline (1/2)
• 3-Indoxyl phosphate,di-P-toluidinium salt
• p-toluidine hemi(1H-indol-3-yl phosphate)
• 1H-indol-3-yl dihydrogen phosphate;4-methylaniline

• Inchi： 1S/C8H8NO4P.2C7H9N/c10-14(11,12)13-8-5-9-7-4-2-1-3-6(7)8;2*1-6-2-4-7(8)5-3-6/h1-5,9H,(H2,10,11,12);2*2-5H,8H2,1H3
• InChI Key： XHZKVTVWYFYQQD-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OC1=CNC2C=CC=CC=21.NC1C=CC(C)=CC=1.NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 427.16600
• Monoisotopic Mass: 427.166
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135A^2

Experimental Properties

• Color/Form: Lavender powder
• Melting Point: 143-145°C
• PSA: 144.40000
• LogP: 5.95620

3-INDOXYL PHOSPHATE, DI-P-TOLUIDINIUM SALT Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 40
• Safety Instruction： 22-36
• Hazardous Material Identification：
• Risk Phrases：R40
• Storage Condition：−20°C